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Abstract

Ethyl formate, a volatile ester with a characteristic rum-like odor, is a multifaceted compound
with significant biological activity and a well-characterized toxicological profile. It is found
naturally in various fruits and fermented products and is also synthesized for diverse industrial
applications, including as a flavoring agent, solvent, and fumigant.[1][2] Its biological effects are
largely attributed to its rapid hydrolysis into ethanol and formic acid upon contact with moist
surfaces and within the body. This guide provides a comprehensive technical overview of the
biological activities and toxicological properties of ethyl formate, with a focus on quantitative
data, detailed experimental methodologies, and the underlying biochemical pathways.

Biological Activity

Ethyl formate exhibits potent insecticidal and antimicrobial properties, making it an effective
fumigant for stored grains and agricultural commodities.[3][4][5] Its efficacy stems from its high
volatility and ability to penetrate materials, acting rapidly to control pests.

Insecticidal Activity

Ethyl formate is a broad-spectrum insecticide effective against various life stages of numerous
stored-product pests.[4] The primary mechanism of its insecticidal action is believed to be the
disruption of cellular respiration.[6]
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Quantitative Data: Insecticidal Efficacy

The insecticidal activity of ethyl formate is typically quantified by determining the median lethal
concentration (LC50) or the concentration-time product (LCt50) required to achieve 50%
mortality in a pest population.

Pest Life Temperat Exposure LC50/ e Referenc
ni
Species Stage ure (°C) Time (h) LCt50 e
Halyomorp 15.88
Adult 23 4 g h/m3 [7]
ha halys (LCt50)
Aphis 1.36
) Nymph 23 4 g h/m3 [8]
spiraecola (LCt50)
Aphis 2.61
) Adult 23 4 g h/m3 [8]
spiraecola (LCt50)
Aphis 2.49
. Nymph 23 4 g h/m3 [8]
gossypii (LCt50)
Aphis 1.48
. Adult 23 4 g h/ms3 [8]
gossypii (LCt50)
Callosobru
3.32
chus Adult - - mg/L [9]
_ _ (LC50)
chinensis
Tribolium 89.45
Larvae 2613 6 mg/L [1]
castaneum (LC50)

Antimicrobial and Fungicidal Activity

Ethyl formate also demonstrates significant efficacy against a range of bacteria and fungi,
contributing to its role as a preservative and fumigant.[3][10] Its proposed antimicrobial
mechanisms include disruption of cell membranes, inhibition of essential enzymes, and
induction of oxidative stress.[11]

Quantitative Data: Antimicrobial Efficacy
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The antimicrobial potency is often expressed as the Minimum Inhibitory Concentration (MIC),

which is the lowest concentration of a substance that prevents visible growth of a

microorganism.

Microorganism MIC Reference
Aspergillus niger F4 Not specified, but effective [10]
Mucor circinelloides YMM22 Not specified, but effective [10]
_ MIC observed between 0.1-8
Pseudomonas aeruginosa B1 [12]
mg/L
) ) Significantly inhibited at 2.4
Various fungal species [12]

mmol/L

Toxicological Profile

The toxicity of ethyl formate is primarily associated with its hydrolysis products, ethanol and

formic acid. Inhalation is the main route of exposure in occupational settings.[3][5]

Acute Toxicity

Ethyl formate exhibits moderate acute toxicity upon oral and inhalation exposure.[6][13] High

concentrations can cause irritation to the eyes, nose, and respiratory tract, as well as central

nervous system depression.[3][4][13][14]

Quantitative Data: Acute Toxicity
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Test Species Route Value Unit Reference
LD50 Rat Oral 1850 mg/kg [B1[11][15][16]
LD50 Rabbit Oral 2075 mg/kg [3]
LD50 Guinea pig Oral 1110 mg/kg [14]
LD50 Rabbit Dermal >20,000 mg/kg

Fumigation
LC50 Earthworm 39.9 g/m3 [17]

(2h)

Fumigation
LC50 Honey bee 7.09 g/m3 [17]

(2h)

) Fumigation

LC50 Silkworm (2h) 17.9 g/m3 [17]

Repeated Dose Toxicity

Subchronic exposure to high concentrations of ethyl formate can lead to adverse effects. A 90-
day inhalation study in rats identified the respiratory tract as a target organ, with effects such as
degeneration and squamous metaplasia of the olfactory epithelium observed at higher
concentrations.[5][18][19]

Quantitative Data: Repeated Dose Toxicity

Study . Effects at Referenc
. Species Route NOAEL LOAEL
Duration LOAEL e
Degenerati
66 ppm on and
] (female), 330 ppm squamous
90-day Rat Inhalation ) [51[19]
330 ppm (female) metaplasia
(male) of olfactory
epithelium
1000 >1000
90-day Rat Oral - [20]

mg/kg/day mg/kg/day
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Genotoxicity

Ethyl formate has been evaluated for its genotoxic potential in various assays. The weight of
evidence from these studies suggests that ethyl formate does not pose a significant genotoxic
risk.

Quantitative Data: Genotoxicity

Metabolic
Assay System L Result Reference
Activation

Salmonella ] ) )

Ames Test o With and without ~ Negative [20][21]
typhimurium

_ 3D
In vitro
) Reconstructed )

Micronucleus ] - Negative [22]
Skin

Test _
(EpiDerm™)

In vivo

_ Mouse Bone _

Micronucleus - Negative [20][22]
Marrow

Test

In vitro Positive (only at

Chromosome Mammalian cells - cytotoxic [20]

Aberration concentrations)

Carcinogenicity

There is no evidence to suggest that ethyl formate is carcinogenic.[4][13] A screening study in
mice showed no increase in tumor incidence following intraperitoneal injections of ethyl
formate.[14]

Reproductive and Developmental Toxicity

Currently, there are no specific reproductive toxicity data available for ethyl formate.[22]
However, based on the known effects of its hydrolysis products, formic acid and ethanol, a No
Observed Adverse Effect Level (NOAEL) for developmental toxicity has been established by

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://docs.publicnow.com/viewDoc.aspx?filename=139931%5CEXT%5CC0D0D0EBE03EFE29291467D806AE4DA902073F9A_B3D661A6798477F5A632073A5B8144EA896DA5E0.PDF
https://cebs.niehs.nih.gov/cebs/test_article/109-94-4
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/109-94-4.pdf
https://docs.publicnow.com/viewDoc.aspx?filename=139931%5CEXT%5CC0D0D0EBE03EFE29291467D806AE4DA902073F9A_B3D661A6798477F5A632073A5B8144EA896DA5E0.PDF
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/109-94-4.pdf
https://docs.publicnow.com/viewDoc.aspx?filename=139931%5CEXT%5CC0D0D0EBE03EFE29291467D806AE4DA902073F9A_B3D661A6798477F5A632073A5B8144EA896DA5E0.PDF
https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://caf.phtcenter.com/wp-content/uploads/2022/07/CAF2020-P8768.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0885.pdf
https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://www.inchem.org/documents/jecfa/jecmono/v14je09.htm
https://www.benchchem.com/product/b1671648?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/109-94-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

read-across. A developmental toxicity study indicated a reduction in fetal body weight at very
high doses.[20]

Quantitative Data: Reproductive and Developmental Toxicity

Effects at

Study Type  Species NOAEL LOAEL Reference
LOAEL

9% reduction

Development 300 1000 )
o Rat in fetal body [20]
al Toxicity mg/kg/day mg/kg/day ]
weight

Mechanisms of Action and Metabolism

The biological and toxicological effects of ethyl formate are intricately linked to its metabolism.

Hydrolysis of Ethyl Formate

Upon contact with water, either on moist surfaces or within biological systems, ethyl formate is
rapidly hydrolyzed to formic acid and ethanol. This reaction can be catalyzed by acids or bases.
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Ethyl Formate Formic Acid

Hydrolysis
(Esterases)

Water (H20) Ethanol

Formic Acid Metabolism

\ One-Carbon Pool

(Folate-dependent)

Formic Acid

Ethanol Metabolism

+ +
Ethanol NAD AN =¢—> Acetaldehyde AL A =@—> Acetate
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@ Animal Acclimatization

Sighting Study 90-Day Inhalation Exposure

(1 animal) (6h/day, 5-7 days/week)

l b \

Main Study In-life Observations Termination & Necrops
(Sequential Dosing) (Clinical signs, Body weight) sy
Observation Period Hematology, Clinical Chemistry,

(14 days) Histopathology

NOAEL Determination

Toxicity Classification
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Prepare Bacterial Strains
(S. typhimurium his-)

Expose Bacteria to Ethyl Formate
(+/- S9 metabolic activation)

Plate on Histidine-deficient Medium

Incubate at 37°C

Count Revertant Colonies

Assess Mutagenic Potential

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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